![molecular formula C7H16O4 B1247627 Pluronic F-127 CAS No. 721929-01-7](/img/structure/B1247627.png)
Pluronic F-127
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Overview
Description
Pluronic P-123 is a triblock copolymer composed of a central hydrophobic chain of poly(propylene oxide) (70 units) flanked by two hydrophilic chains of poly(ethylene oxide) (20 units each). A polymer with the formula HO[CH2CH2O]2O[CH2CH(CH3)O]70[CH2CH2O]2OH. It has a role as a nonionic surfactant.
Scientific Research Applications
Topical Administration of Anticancer Agents : Pluronic F-127 gels have been evaluated for their potential in topical drug delivery systems for anticancer agents like 5-Fluorouracil and adriamycin. The studies focus on the effects of this compound concentration, temperature, and drug concentration on release rates, highlighting its potential in reverse thermal gelation behavior and good drug release characteristics (Miyazaki, Takeuchi, Yokouchi, & Takada, 1984).
Bone Tissue Engineering : Research has explored the effect of this compound on osteoblast viability and phenotype maintenance in vitro. This study assesses its potential use as a cell carrier in bone tissue engineering, despite some noted decreases in osteoblast viability (Brunet-Maheu et al., 2009).
Pharmaceutical Formulations : this compound is notable for its high viscosity and compatibility with various substances, making it an excellent drug delivery system for different routes of administration. Its ability to form gels containing penetration enhancers is particularly effective for anti-inflammatory medications (Escobar-Chávez et al., 2006).
Wound Healing : Studies have shown that topical application of this compound gel enhances cutaneous wound healing in rats. It stimulates the expression of growth factors like VEGF and TGF-β₁, and promotes collagen synthesis, indicating its potential in healing applications (Kant et al., 2014).
Grafting Material Carriers : Pluronic polyols like F-127 have been used as carriers for grafting materials in rat calvaria defects, aiding in early collagen synthesis and microcirculation. This enhances wound healing, although their overall impact on bone wound healing as measured by the percentage of bone fill was not significantly different from controls (Fowler et al., 2002).
Gelation Properties Modification : Research on the effect of additives on this compound's gelation properties highlights its potential as a depot drug delivery system. The additives impact the gelation temperature and properties, influencing the release of drugs injected in PF-127 solutions (Gilbert, Davies, Palin, & Hadgraft, 1986).
Topical and Transdermal Drug Administration : The thermo-responsive nature of this compound makes it a prime candidate for drug delivery systems designed for topical and transdermal administration. Its properties allow for controlled drug permeation through the skin, either promoting or retarding drug delivery depending on the system's design (Almeida et al., 2012).
Drug Release Studies : Various studies have focused on drug release from this compound gels, examining factors like drug and polymer concentration, and the impact of different substances on the release rate. These studies are crucial in developing effective drug delivery systems using PF-127 (Gilbert et al., 1986; Chen-Chow & Frank, 1981).
properties
CAS RN |
721929-01-7 |
---|---|
Molecular Formula |
C7H16O4 |
Molecular Weight |
164.2 g/mol |
IUPAC Name |
2-[2-(2-hydroxyethoxy)propoxy]ethanol |
InChI |
InChI=1S/C7H16O4/c1-7(11-5-3-9)6-10-4-2-8/h7-9H,2-6H2,1H3 |
InChI Key |
OQNWUUGFAWNUME-UHFFFAOYSA-N |
SMILES |
CC(COCCO)OCCO |
Canonical SMILES |
CC(COCCO)OCCO |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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